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LANCL1 Human Pre-designed

siRNA Set A

Cat. No.: B15585401

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with best practices for the resuspension and storage of LANCL1 siRNA.

Adherence to these guidelines is crucial for maintaining siRNA integrity and ensuring

reproducible experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is the recommended buffer for resuspending LANCL1 siRNA?

A1: For long-term stability, it is highly recommended to resuspend your LANCL1 siRNA in an

RNase-free buffer. A commonly used buffer is a 1x siRNA buffer, which typically contains

components like potassium chloride, HEPES, and magnesium chloride to maintain a stable pH

and ionic environment.[1][2] For short-term storage, RNase-free water is also an acceptable

option.[1] Some suppliers may provide a specific resuspension buffer with their siRNA

products.[3]

Q2: What is the optimal concentration for a stock solution of LANCL1 siRNA?
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A2: A convenient stock concentration for LANCL1 siRNA is between 20 µM and 100 µM.[4] For

example, to create a 20 µM stock solution from 10 nmol of siRNA, you would resuspend the

pellet in 500 µL of 1x siRNA buffer.[1] Higher concentration stocks (e.g., 100 µM) can be useful

for creating smaller aliquots for daily experimental use.

Q3: How should I properly store my lyophilized and resuspended LANCL1 siRNA?

A3: Lyophilized (dry) LANCL1 siRNA is stable at room temperature for 2-4 weeks but should be

stored at -20°C or -80°C for long-term stability, where it can be stable for at least a year.[5][6][7]

Once resuspended, the siRNA solution should be aliquoted into smaller volumes to minimize

freeze-thaw cycles and stored at -20°C or -80°C.[6][8] Resuspended siRNA is generally stable

for at least six months under these conditions.[6][8][9] For short-term use, a resuspended

solution can be stored at 4°C for up to 6 weeks.[1]

Q4: How many times can I freeze and thaw my resuspended LANCL1 siRNA aliquots?

A4: It is best to limit the number of freeze-thaw cycles to no more than five to maintain the

integrity of the siRNA.[6] Exceeding this number can lead to degradation and a decrease in

knockdown efficiency. Creating single-use aliquots is the most effective strategy to avoid this

issue.

Q5: How can I verify the concentration of my resuspended LANCL1 siRNA?

A5: The most accurate method to determine the concentration of your resuspended siRNA is

by measuring its absorbance at 260 nm (A260) using a UV spectrophotometer.[1] It is

important to note that the presence of salts in the resuspension buffer can affect the

absorbance reading. For the most precise measurement, you can dissolve the siRNA in

RNase-free water for the spectrophotometric analysis.[1]
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Issue Possible Cause Recommended Solution

Low or no target gene

knockdown

siRNA degradation due to

improper storage or handling.

Ensure siRNA was stored at

the correct temperature and

handled using RNase-free

techniques. Use fresh aliquots

that have not undergone

multiple freeze-thaw cycles.

Incomplete resuspension of

the siRNA pellet.

After adding the buffer, vortex

the tube and incubate on an

orbital shaker for 30-90

minutes at room temperature

to ensure the pellet is fully

dissolved.[1][7]

Incorrect siRNA concentration.

Verify the concentration of your

stock solution using UV

spectrophotometry. An

incorrect concentration can

lead to suboptimal delivery into

cells.[10]

Inconsistent results between

experiments

Variability in freeze-thaw

cycles.

Prepare single-use aliquots of

your resuspended siRNA to

ensure consistency across

experiments.

RNase contamination.

Always use RNase-free tubes,

tips, and solutions when

working with siRNA. Wear

gloves to prevent

contamination from skin.

Visible precipitate in

resuspended siRNA

The siRNA is not fully

dissolved.

Gently warm the solution to

37°C for a few minutes and

vortex. If the precipitate

persists, briefly centrifuge the

tube and use the supernatant.
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Quantitative Data Summary
Storage Conditions and Stability

siRNA Form Storage Temperature Duration of Stability

Lyophilized (Dry Pellet) Room Temperature 2-4 weeks[1][7]

-20°C to -80°C At least 1 year[5][6]

Resuspended 4°C Up to 6 weeks[1]

-20°C to -80°C At least 6 months[6][8][9]

Recommended Resuspension Volumes for a 20 µM
Stock Solution

Starting Amount of siRNA Volume of 1x siRNA Buffer to Add

1 nmol 50 µL

5 nmol 250 µL

10 nmol 500 µL[1]

20 nmol 1000 µL

Experimental Protocols
Protocol for LANCL1 siRNA Resuspension

Preparation: Before starting, ensure your workspace and all materials (pipette tips,

microcentrifuge tubes) are RNase-free. Wear gloves throughout the procedure.

Centrifugation: Briefly centrifuge the tube containing the lyophilized LANCL1 siRNA pellet to

ensure the entire pellet is at the bottom of the tube.[1]

Resuspension: Carefully add the appropriate volume of RNase-free 1x siRNA buffer or

RNase-free water to the tube to achieve your desired stock concentration (e.g., 20 µM).

Dissolution: Pipette the solution up and down 3-5 times to help dissolve the pellet. Avoid

creating bubbles.[1]
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Incubation: For complete resuspension, place the tube on an orbital shaker for 30-90

minutes at room temperature.[1][7]

Final Centrifugation: Briefly centrifuge the tube again to collect the entire volume of the

resuspended siRNA solution at the bottom.

Quantification (Optional but Recommended): Measure the absorbance at 260 nm to confirm

the concentration of your siRNA stock.

Aliquoting and Storage: Aliquot the resuspended siRNA into smaller, single-use volumes in

RNase-free tubes. Store these aliquots at -20°C or -80°C.

Visualizations

Preparation Resuspension Quantification & Storage

Start: Lyophilized
LANCL1 siRNA Pellet 1. Brief Centrifugation 2. Add RNase-Free

1x siRNA Buffer 3. Pipette to Mix 4. Incubate on
Orbital Shaker 5. Final Centrifugation 6. Quantify (A260) 7. Aliquot into

Single-Use Tubes 8. Store at -20°C/-80°C

Click to download full resolution via product page

Caption: Workflow for LANCL1 siRNA Resuspension and Storage.
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Caption: Troubleshooting Logic for Ineffective LANCL1 siRNA Knockdown.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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